5-(2,4-dimethoxyphenyl)-N-(6-(methylthio)benzo[d]thiazol-2-yl)-1,3,4-oxadiazol-2-amine
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Description
5-(2,4-dimethoxyphenyl)-N-(6-(methylthio)benzo[d]thiazol-2-yl)-1,3,4-oxadiazol-2-amine is a useful research compound. Its molecular formula is C18H16N4O3S2 and its molecular weight is 400.47. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Anti-Proliferative Activities
Research into 1,3,4-oxadiazole derivatives, including compounds similar to the specified chemical structure, has shown significant antimicrobial and anti-proliferative activities. For instance, the synthesis of N-Mannich bases from 1,3,4-oxadiazole derivatives has been investigated for their inhibitory activity against pathogenic bacteria and fungi, as well as their anti-proliferative activity against various cancer cell lines (L. H. Al-Wahaibi et al., 2021). These compounds have shown promising results, suggesting the potential for the development of new antimicrobial and anticancer therapies.
Antifungal Activity
Further studies have focused on the antifungal potential of 1,3,4-oxadiazole derivatives. Novel synthesis methods have led to compounds with promising antifungal activities against various pathogenic fungal strains, indicating the utility of these compounds in addressing fungal infections (Urja D. Nimbalkar et al., 2016).
Anticancer Evaluation
Additionally, research into 1,3,4-oxadiazole derivatives for anticancer applications has yielded compounds with significant activity against a range of cancer cell lines. The design, synthesis, and evaluation of these compounds have highlighted their potential as leads for the development of new anticancer drugs (B. Ravinaik et al., 2021).
Nematocidal Activity
Recent investigations have also explored the nematocidal activity of 1,2,4-oxadiazole derivatives containing a 1,3,4-thiadiazole amide moiety, demonstrating their potential in agricultural applications. These compounds have shown efficacy against harmful nematodes, suggesting their use as novel nematicides (Dan Liu et al., 2022).
Properties
IUPAC Name |
5-(2,4-dimethoxyphenyl)-N-(6-methylsulfanyl-1,3-benzothiazol-2-yl)-1,3,4-oxadiazol-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N4O3S2/c1-23-10-4-6-12(14(8-10)24-2)16-21-22-17(25-16)20-18-19-13-7-5-11(26-3)9-15(13)27-18/h4-9H,1-3H3,(H,19,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTCQPVPUGQZLRB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C2=NN=C(O2)NC3=NC4=C(S3)C=C(C=C4)SC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.